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Introduction

WWL123 is a potent and selective inhibitor of a/3-hydrolase domain 6 (ABHD®6) with an IC50 of
0.43 uM.[1][2][3] This brain-penetrant compound has demonstrated efficacy in preclinical
models of epilepsy, making it a valuable tool for neuroscience research and drug development.
[1][2][4] ABHDS® is a serine hydrolase that regulates the levels of the endocannabinoid 2-
arachidonoylglycerol (2-AG), a key neuromodulator.[4] By inhibiting ABHD6, WWL123
increases 2-AG levels, which can modulate synaptic transmission and neuronal excitability.[4]
This document provides detailed protocols for the preparation and use of WWL123 stock
solutions for in vitro and in vivo studies.

Note on Chemical Structure: There is a discrepancy in the reported chemical structure and
CAS number for WWL123 among suppliers. Tocris Bioscience states that the correct
compound, confirmed by the inventor Professor B. Cravatt, is N-[[1,1'-Biphenyl]-3-ylmethyl)-N-
methylcarbamic acid 4'-(aminocarbonyl)[1,1'-biphenyl]-4-yl ester (CAS No. 1338574-83-6).[1][3]
Other vendors may supply a regioisomer (CAS No. 1338575-41-9).[1][2] Researchers should
verify the identity of their compound.
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Data Presentation

Table 1. Chemical and Physical Properties of WWL123

Property Value Reference
Molecular Weight 436.5 g/mol [1][2]
Formula C28H24N203 [1112]
Appearance Crystalline solid [5]

Purity >95% - 298% (HPLC) [1][5]
Storage (Powder) -20°C for up to 3 years [6]

) -80°C for up to 6 months;
Storage (in Solvent) 20°C for up to 1 month [61[7]

Table 2: Solubility of WWL123

Maximum Maximum
Solvent Concentration Concentration Notes Reference
(mg/mL) (mM)
DMSO 43.65 100 [1][3]
Requires
ultrasonic and
warming. Use
DMSO 1 2.29 [6]
newly opened
DMSO as it is
hygroscopic.
Sonication is
DMSO 0.9 2.06 [2]
recommended.

Experimental Protocols
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Protocol 1: Preparation of a High-Concentration
WWL123 Stock Solution (100 mM in DMSO)

This protocol is suitable for preparing a high-concentration stock solution that can be diluted for
various applications.

Materials:

WWL123 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipettes and sterile tips

Procedure:

Calculate the required amount of WWL123 and DMSO. To prepare 1 mL of a 100 mM stock
solution, you will need 43.65 mg of WWL123 (assuming a molecular weight of 436.5 g/mol ).

* Weigh the WWL123 powder accurately in a sterile microcentrifuge tube or directly into the
storage vial.

¢ Add the calculated volume of anhydrous DMSO to the vial containing the WWL123 powder.

» Vortex the solution vigorously for 2-5 minutes to facilitate dissolution.

e Sonicate the vial in a water bath sonicator for 10-15 minutes if the compound does not fully
dissolve with vortexing alone. Gentle warming (e.g., 37°C) may also aid dissolution.[6]

 Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.
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 Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected vials to
avoid repeated freeze-thaw cycles.

» Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term
storage (up to 1 month).[6][7]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol describes the dilution of the high-concentration stock solution for use in cell
culture experiments.

Materials:

e 100 mM WWL123 stock solution in DMSO

 Sterile cell culture medium appropriate for your cell line

 Sterile microcentrifuge tubes or plates

Procedure:

e Thaw a single aliquot of the 100 mM WWL123 stock solution at room temperature.

o Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the
desired final concentrations. It is recommended to perform intermediate dilutions to ensure
accuracy.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control
wells receive the same final concentration of DMSO as the experimental wells.

o Example Dilution Series: To prepare a 100 uM working solution, dilute the 100 mM stock
solution 1:1000 in cell culture medium (e.g., add 1 pL of 100 mM WWL123 to 999 puL of
medium). Further dilutions can be made from this working solution.

e Add the final working solutions to your cell cultures and incubate for the desired time period.
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Caption: Signaling pathway of WWL123 action.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15577977/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-wwl123-a-selective-abhd6-inhibitor
https://www.benchchem.com/product/b15577977/docs?utm_src=pdf-body#application-notes-and-protocols-for-wwl123-a-selective-abhd6-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start: WWL123 Powder

1. Weigh WWL123 Powder
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2. Add Anhydrous DMSO
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3. Dissolve (Vortex/Sonicate)

5. Aliquot into Single-Use Vials

l

6. Store at -80°C or -20°C

End: Ready-to-use Stock Solution

Click to download full resolution via product page

Caption: Workflow for preparing WWL123 stock solution. Caption: Workflow for preparing
WWL123 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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